Cas no 807266-13-3 (2-(benzyloxy)-4-methoxyaniline)

• Product Name: 2-(benzyloxy)-4-methoxyaniline
• CAS No: 807266-13-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 4659389
• PubChem ID: 68837819
• Update Time: 2025-10-05

2-(benzyloxy)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-2-(phenylmethoxy)-
• 2-(Benzyloxy)-4-methoxyaniline
• 2-(benzyloxy)-4-methoxyaniline

• Inchi： 1S/C14H15NO2/c1-16-12-7-8-13(15)14(9-12)17-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3
• InChI Key： UJUHFHOHLITYEV-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC)C=C1OCC1=CC=CC=C1

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 387.4±27.0 °C at 760 mmHg
• Flash Point: 182.5±23.7 °C

2-(benzyloxy)-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(benzyloxy)-4-methoxyaniline

2-(Benzyloxy)-4-methoxyaniline (CAS No. 807266-13-3): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

In the realm of organic chemistry and pharmaceutical research, 2-(benzyloxy)-4-methoxyaniline (CAS No. 807266-13-3) stands out as a critical intermediate with broad utility. This compound, characterized by its benzyloxy and methoxy functional groups, is widely employed in the synthesis of complex molecules, particularly in drug discovery and material science. Its unique structural features make it a valuable building block for researchers aiming to develop novel therapeutics or advanced materials.

The growing interest in 2-(benzyloxy)-4-methoxyaniline is reflected in its frequent appearance in scientific literature and patent filings. Researchers often search for terms like "synthesis of 2-(benzyloxy)-4-methoxyaniline", "CAS 807266-13-3 applications", or "benzyl-protected aniline derivatives", highlighting its relevance in modern chemistry. The compound’s versatility stems from its ability to participate in various reactions, including coupling, alkylation, and cyclization, making it indispensable in multi-step synthetic routes.

One of the key reasons for the popularity of 2-(benzyloxy)-4-methoxyaniline is its role in the development of pharmaceutical intermediates. With the increasing demand for targeted therapies and personalized medicine, chemists are leveraging this compound to create scaffolds for potential drug candidates. For instance, its aniline core can be modified to yield derivatives with enhanced bioactivity, addressing unmet medical needs in areas such as oncology and neurology.

Beyond pharmaceuticals, 2-(benzyloxy)-4-methoxyaniline finds applications in material science, particularly in the design of organic electronic devices. Researchers exploring conductive polymers or light-emitting diodes (LEDs) often utilize this compound due to its electron-donating properties and stability under various conditions. Searches like "benzyloxy aniline derivatives in OLEDs" or "CAS 807266-13-3 material science" underscore its interdisciplinary significance.

The synthesis of 2-(benzyloxy)-4-methoxyaniline typically involves the protection of 4-methoxyaniline with a benzyl group, followed by purification to achieve high yields. Optimizing this process is a common topic among chemists, as evidenced by queries such as "efficient synthesis of 2-(benzyloxy)-4-methoxyaniline" or "purification methods for CAS 807266-13-3". Advances in green chemistry have also spurred interest in eco-friendly synthetic routes, aligning with global sustainability goals.

In conclusion, 2-(benzyloxy)-4-methoxyaniline (CAS No. 807266-13-3) is a multifaceted compound with far-reaching implications in both academia and industry. Its adaptability in synthetic chemistry, coupled with its potential in drug development and advanced materials, ensures its continued prominence. As research evolves, this compound will likely remain a cornerstone for innovation, answering the needs of scientists and engineers alike.